1-(Thien-2-ylmethyl)piperidine-4-carboxylic acid hydrochloride hydrate

• IUPAC Name: 1-(thiophen-2-ylmethyl)piperidine-4-carboxylic acid;hydrate;hydrochloride
• InChI: InChI=1S/C11H15NO2S.ClH.H2O/c13-11(14)9-3-5-12(6-4-9)8-10-2-1-7-15-10;;/h1-2,7,9H,3-6,8H2,(H,13,14);1H;1H2
• InChI Key: YUUKLZNSOZECHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)CC2=CC=CS2.O.Cl
• Molecular Formula: C11H18ClNO3S
• DSSTOX Substance ID: DTXSID30656897
• Molecular Weight: 279.78 g/mol
• CAS RN: 944450-84-4

Description

1-(Thien-2-ylmethyl)piperidine-4-carboxylic acid hydrochloride hydrate is a chemical compound with the molecular formula C11H15NO2S•HCl. It is used in laboratory chemicals.

Molecular Structure Analysis

The molecular weight of this compound is 261.77. The molecular structure consists of a piperidine ring with a carboxylic acid moiety.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel Synthesis Techniques : Research highlights the development of novel synthesis pathways for compounds related to "1-(Thien-2-ylmethyl)piperidine-4-carboxylic acid hydrochloride hydrate", demonstrating its utility in creating complex molecules with high yields and specific structural configurations. For example, the synthesis of (2,4-Difluorophenyl) (piperidin-4-yl)methanone hydrochloride through a process involving amidation, Friedel-Crafts acylation, and hydration showcases the compound's role in generating structurally diverse molecules with potential biological activities (Zheng Rui, 2010).

• Crystal and Molecular Structure Characterization : Studies have detailed the crystal and molecular structure of compounds closely related to "this compound", such as 4-carboxypiperidinium chloride. These works provide insights into the conformational properties and hydrogen bonding patterns, which are crucial for understanding the compound's interactions and reactivity (M. Szafran, A. Komasa, & E. Bartoszak-Adamska, 2007).

Biological Activity and Medicinal Chemistry Applications

• Anticancer and Antibacterial Potentials : The synthesis and evaluation of derivatives of "this compound" for their biological activities have been a focal point of research. Compounds synthesized from related structures have demonstrated promising anticancer and antibacterial activities, indicating the potential medicinal applications of derivatives of this compound. For instance, propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been evaluated as anticancer agents, suggesting the role of this scaffold in developing therapeutic agents (A. Rehman et al., 2018).

Catalytic Applications and Material Science

• Catalyst Development : Research has explored the use of derivatives of "this compound" in catalysis. For instance, Fe3O4 nanoparticles functionalized with PPCA (Piperidine-4-carboxylic acid) have been employed as novel catalysts for the efficient synthesis of dihydroquinazolin-4(1H)-ones and polyhydroquinolines, showcasing the compound's utility in facilitating chemical transformations (A. Ghorbani‐Choghamarani & G. Azadi, 2015).

Corrosion Inhibition

• Corrosion Inhibition Properties : Studies on piperidine derivatives, related to "this compound", have demonstrated their effectiveness as corrosion inhibitors for metals in various environments. This research indicates potential applications in protecting materials against corrosion, thus extending their service life in industrial applications (J. Xavier & Rajendran Nallaiyan, 2011).

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be handled with care, using protective gloves, protective clothing, eye protection, and face protection.